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Introduction
Suberic acid, a dicarboxylic acid with the formula C₈H₁₄O₄, is emerging as a multifunctional

ingredient in the cosmetic industry.[1][2][3][4] Traditionally used in the synthesis of polymers

and as a plasticizer, its unique properties are now being harnessed for advanced skincare

applications.[1][4][5] This document provides detailed application notes and experimental

protocols for researchers and formulators interested in the cosmetic and potential perfumery

applications of suberic acid and its derivatives. While some sources suggest a role in

perfumery, more specialized industry resources indicate it is not recommended for fragrance

applications, a point that will be further clarified.[1][2][3][6][7]

Cosmetic Applications: Anti-Aging and Skin Health
Suberic acid has demonstrated significant potential in anti-aging and skin health formulations,

primarily through its ability to stimulate collagen synthesis and protect against photodamage.

Its functions in cosmetics include acting as a pH regulator, emulsifier, stabilizer, and

moisturizing agent.[4]
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Recent in vitro studies have elucidated a novel mechanism by which suberic acid promotes

collagen production in human dermal fibroblasts.

Mechanism of Action: Suberic acid acts as a ligand for the olfactory receptor OR10A3, which

is ectopically expressed in the skin.[8] Activation of OR10A3 by suberic acid triggers a

downstream signaling cascade involving the activation of the cAMP-Akt pathway, ultimately

leading to increased collagen synthesis. This makes it a promising candidate for anti-wrinkle

and skin-firming formulations.[8]
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Caption: Suberic acid signaling pathway for collagen synthesis.

Protection Against UVB-Induced Photoaging
In vivo studies using hairless mice have demonstrated the protective effects of dietary suberic
acid against skin photoaging induced by UVB radiation.

Mechanism of Action: Suberic acid mitigates UVB-induced skin damage by upregulating the

Transforming Growth Factor-β (TGF-β)/SMAD pathway and downregulating the Mitogen-

Activated Protein Kinase (MAPK)/Activator Protein 1 (AP-1) signaling cascade.[9] This dual

action helps to inhibit matrix metalloproteinases (MMPs) that degrade collagen and promotes

the synthesis of new collagen and hyaluronic acid.[9] The observed effects include a reduction

in wrinkle formation, improved skin hydration, and decreased epidermal thickness.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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